Cas no 301154-81-4 (2-Azetidinone,4-(acetyloxy)-3-ethyl-, (3R)-)

2-Azetidinone,4-(acetyloxy)-3-ethyl-, (3R)- structure
301154-81-4 structure
Product Name:2-Azetidinone,4-(acetyloxy)-3-ethyl-, (3R)-
CAS No:301154-81-4
MF:C7H11NO3
MW:157.167142152786
CID:298969
PubChem ID:12625914
Update Time:2025-04-19

2-Azetidinone,4-(acetyloxy)-3-ethyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone,4-(acetyloxy)-3-ethyl-, (3R)-
    • 2-Azetidinone,4-(acetyloxy)-3-ethyl-,(3R)-(9CI)
    • 3-Ethyl-4,7-dimethoxy-2-oxo-chinolin
    • 3-Ethyl-4,7-dimethoxy-2-quinolinol
    • 3-Ethyl-4,7-dimethoxy-chinolon-2
    • 3-ethyl-4-acetoxyazetidin-2-one
    • Carbostyril,3-ethyl-4,7-dimethoxy
    • 301154-81-4
    • (3R)-3-Ethyl-4-oxoazetidin-2-yl acetate
    • SCHEMBL22844669
    • Inchi: 1S/C7H11NO3/c1-3-5-6(10)8-7(5)11-4(2)9/h5,7H,3H2,1-2H3,(H,8,10)/t5-,7?/m0/s1
    • InChI Key: VHOMYEKCMUWHJI-DSEUIKHZSA-N
    • SMILES: O(C(C)=O)C1[C@H](C(N1)=O)CC

Computed Properties

  • Exact Mass: 157.07400
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.40000
  • LogP: 0.36040

2-Azetidinone,4-(acetyloxy)-3-ethyl-, (3R)- Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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